Cas no 437708-76-4 (Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-)

• Product Name: Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-
• CAS No: 437708-76-4
• MF: C₁₃H₁₃ClN₄O₂
• MW: 292.720921278
• CID: 327147
• PubChem ID: 10334554
• Update Time: 2025-04-19

Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-
• 4-CHLORO-6-NITRO-2-(PIPERAZIN-1-YL)QUINOLINE
• 4-chloro-6-nitro-2-piperazin-1-ylquinoline
• Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)
• 437708-76-4
• 4-chloro-6-nitro-2-piperazin-1-yl-quinoline
• BDBM50110578
• PD182121
• DTXSID00438329
• SCHEMBL6365676
• CHEMBL423269

• Inchi： 1S/C13H13ClN4O2/c14-11-8-13(17-5-3-15-4-6-17)16-12-2-1-9(18(19)20)7-10(11)12/h1-2,7-8,15H,3-6H2
• InChI Key： HADJVDJPSUSVPZ-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2N=C(C=1)N1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.07300
• Monoisotopic Mass: 292.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.98000
• LogP: 3.12300